Cas no 1242252-07-8 (1-BROMO-4-FLUORO-2-(TRIFLUOROMETHOXY)BENZENE)

1-BROMO-4-FLUORO-2-(TRIFLUOROMETHOXY)BENZENE structure
1242252-07-8 structure
Product Name:1-BROMO-4-FLUORO-2-(TRIFLUOROMETHOXY)BENZENE
CAS No:1242252-07-8
MF:C7H3BrF4O
MW:258.995735406876
MDL:MFCD25458129
CID:2102879
PubChem ID:53433217
Update Time:2025-04-21

1-BROMO-4-FLUORO-2-(TRIFLUOROMETHOXY)BENZENE Chemical and Physical Properties

Names and Identifiers

    • 1-BROMO-4-FLUORO-2-(TRIFLUOROMETHOXY)BENZENE
    • CS-0375944
    • DB-201726
    • XGCQEUWGRZELMX-UHFFFAOYSA-N
    • 1242252-07-8
    • 1-Bromo-4-fluoro-2-trifluoromethoxy-benzene
    • D96250
    • 2-bromo-5-fluoro-1-(trifluoromethoxy)benzene
    • SCHEMBL1337233
    • SY350402
    • MFCD25458129
    • MDL: MFCD25458129
    • Inchi: 1S/C7H3BrF4O/c8-5-2-1-4(9)3-6(5)13-7(10,11)12/h1-3H
    • InChI Key: XGCQEUWGRZELMX-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1OC(F)(F)F)F

Computed Properties

  • Exact Mass: 257.93034g/mol
  • Monoisotopic Mass: 257.93034g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 9.2Ų

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1-BROMO-4-FLUORO-2-(TRIFLUOROMETHOXY)BENZENE Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: 1-Bromoperfluorohexane ,  Potassium fluoride ,  Dicyclohexano-18-crown-6 Solvents: Ethyl acetate ;  12 h, rt
Reference
Trifluoromethyl Benzoate: A Versatile Trifluoromethoxylation Reagent
Zhou, Min; et al, Journal of the American Chemical Society, 2018, 140(22), 6801-6805

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium fluoride Solvents: Acetonitrile ,  18-Crown-6 ;  1 h, rt; 2 h, rt → 80 °C
1.2 Reagents: Potassium fluoride Solvents: Tetrahydrofuran ,  18-Crown-6 ;  2 h, -78 °C
1.3 2 h, -78 °C
2.1 Reagents: 1-Bromoperfluorohexane ,  Potassium fluoride ,  Dicyclohexano-18-crown-6 Solvents: Ethyl acetate ;  12 h, rt
Reference
Trifluoromethyl Benzoate: A Versatile Trifluoromethoxylation Reagent
Zhou, Min; et al, Journal of the American Chemical Society, 2018, 140(22), 6801-6805

1-BROMO-4-FLUORO-2-(TRIFLUOROMETHOXY)BENZENE Raw materials

1-BROMO-4-FLUORO-2-(TRIFLUOROMETHOXY)BENZENE Preparation Products

1-BROMO-4-FLUORO-2-(TRIFLUOROMETHOXY)BENZENE Related Literature

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